Cas no 1261988-06-0 (5-Fluoro-3-(5-fluoro-2-methylphenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(5-fluoro-2-methylphenyl)benzoic acid
• CAS No: 1261988-06-0
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319685
• CID: 1039088
• PubChem ID: 53225603
• Update Time: 2025-08-03

5-Fluoro-3-(5-fluoro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5'-Difluoro-2'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 3-fluoro-5-(5-fluoro-2-methylphenyl)benzoic acid
• 5-FLUORO-3-(5-FLUORO-2-METHYLPHENYL)BENZOIC ACID
• ACMC-209b9n
• AK-96388
• ANW-18873
• CTK8A9883
• KB-244073
• MolPort-015-152-852
• 1261988-06-0
• 5,5/'-Difluoro-2/'-Methyl-[1,1/'-biphenyl]-3-carboxylic acid
• 5,5'-Difluoro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID60689335
• 5,5'-Difluoro-2'-methyl-[1,1'-biphenyl]-3-carboxylicacid
• MFCD18319685
• [1,1'-Biphenyl]-3-carboxylic acid, 5,5'-difluoro-2'-methyl-
• BS-20354
• 5-Fluoro-3-(5-fluoro-2-methylphenyl)benzoic acid

• MDL： MFCD18319685
• Inchi： 1S/C14H10F2O2/c1-8-2-3-11(15)7-13(8)9-4-10(14(17)18)6-12(16)5-9/h2-7H,1H3,(H,17,18)
• InChI Key： ZNGWROUAZSNRRF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 248.06500
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 381.5±42.0 °C at 760 mmHg
• Flash Point: 184.5±27.9 °C
• PSA: 37.30000
• LogP: 3.63840
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Fluoro-3-(5-fluoro-2-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives